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Compound of Interest

Compound Name: 4-ethylhexanal

Cat. No.: B6588603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-ethylhexanal, including its

chemical identifiers, physicochemical properties, proposed synthesis and analytical

methodologies, and safety and handling information. The content is structured to serve as a

valuable resource for professionals in research and development.

Chemical Identifiers and Nomenclature
4-Ethylhexanal is a branched-chain aldehyde. Its unambiguous identification is crucial for

scientific and regulatory purposes. The following tables summarize its key identifiers.

Identifier Type Value Citation

CAS Number 75718-13-7 [1]

PubChem CID 3086036 [1]

IUPAC Name 4-ethylhexanal [1]

Molecular Formula C₈H₁₆O [1]

Synonyms
4-ethyl-hexanal, hexanal, 4-

ethyl-
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Chemical Structure

Identifiers
Value Citation

Canonical SMILES CCC(CC)CCC=O [1]

InChI
InChI=1S/C8H16O/c1-3-8(4-

2)6-5-7-9/h7-8H,3-6H2,1-2H3
[1]

InChIKey
YWUQLNKFOQQQGJ-

UHFFFAOYSA-N
[1]

Physicochemical Properties
A summary of the key physical and chemical properties of 4-ethylhexanal is presented below,

compiled from various sources.

Property Value Citation

Molecular Weight 128.21 g/mol [1]

Appearance Colorless liquid (presumed)

Boiling Point 163 °C at 760 mmHg

Density
0.820 g/cm³ (for 2-

ethylhexanal)

Refractive Index 1.416 (for 2-ethylhexanal)

Flash Point Not available

Solubility Insoluble in water (presumed)

Vapor Pressure Not available

logP (Octanol-Water)
2.6 (Predicted for 2-

ethylhexanal)
[2]
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A plausible synthetic route to 4-ethylhexanal is via the hydroformylation of 3-ethyl-1-hexene.

This process, also known as the oxo process, involves the addition of a formyl group (CHO)

and a hydrogen atom across the double bond of the alkene.

Reaction:

3-ethyl-1-hexene + CO + H₂ → 4-ethylhexanal

Detailed Methodology:

Catalyst Preparation: A rhodium-based catalyst, such as Rh(CO)₂(acac) complexed with a

phosphine ligand (e.g., triphenylphosphine), is prepared in a suitable solvent like toluene

under an inert atmosphere.

Reaction Setup: A high-pressure reactor (autoclave) is charged with 3-ethyl-1-hexene, the

catalyst solution, and an additional amount of the phosphine ligand to maintain catalyst

stability.

Reaction Conditions: The reactor is sealed and purged with a mixture of carbon monoxide

and hydrogen (synthesis gas or syngas). The reaction is typically carried out at a

temperature of 80-120°C and a pressure of 20-100 bar.

Monitoring: The progress of the reaction can be monitored by taking samples periodically

and analyzing them by gas chromatography (GC) to determine the conversion of the starting

alkene and the selectivity towards the desired aldehyde.

Work-up and Purification: Upon completion, the reactor is cooled, and the pressure is

released. The reaction mixture is then subjected to distillation under reduced pressure to

separate the 4-ethylhexanal from the catalyst and any high-boiling byproducts.
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Proposed Synthesis of 4-Ethylhexanal

Reactants

Catalyst System

3-ethyl-1-hexene

Hydroformylation
(High Pressure Reactor)

Alkene

Syngas (CO + H2) Reagents

Rh-Phosphine Catalyst

Catalyst

Crude ProductReaction Mixture PurificationDistillation 4-EthylhexanalFinal Product

Click to download full resolution via product page

Caption: A workflow diagram illustrating the proposed synthesis of 4-ethylhexanal via

hydroformylation.

The following is a hypothetical protocol for the quantitative analysis of 4-ethylhexanal in a

solution, based on standard GC-MS methodologies for similar volatile compounds.

Methodology:

Sample Preparation:

Prepare a stock solution of 4-ethylhexanal (1 mg/mL) in a high-purity volatile solvent such

as hexane or dichloromethane.

Create a series of calibration standards by serial dilution of the stock solution to

concentrations ranging from 1 µg/mL to 100 µg/mL.
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For unknown samples, dilute them with the same solvent to ensure the concentration of 4-
ethylhexanal falls within the calibration range. An internal standard (e.g., undecane) may

be added to both standards and samples for improved accuracy.

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B GC System or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar

column.

Injection Volume: 1 µL.

Inlet Temperature: 250°C.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Program:

Initial temperature: 50°C, hold for 2 minutes.

Ramp: 10°C/min to 220°C.

Hold: 5 minutes at 220°C.

MSD Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

MS Source Temperature: 230°C.

MS Quadrupole Temperature: 150°C.

Scan Range: m/z 35-350.

Data Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b6588603?utm_src=pdf-body
https://www.benchchem.com/product/b6588603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6588603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify the 4-ethylhexanal peak in the chromatogram based on its retention time,

determined by analyzing a pure standard.

Confirm the identity by comparing the mass spectrum of the peak with a reference

spectrum.

Quantify the amount of 4-ethylhexanal in the samples by constructing a calibration curve

from the peak areas of the standards.
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Analytical Workflow for 4-Ethylhexanal by GC-MS
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Caption: A workflow diagram for the quantitative analysis of 4-ethylhexanal using GC-MS.

Biological Activity and Metabolism
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Currently, there is a lack of specific information in the scientific literature regarding the

biological activity, signaling pathways, and metabolic fate of 4-ethylhexanal. However, based

on the general metabolism of short-chain and branched-chain aldehydes, a hypothetical

metabolic pathway can be proposed.

Aldehydes are typically oxidized in the body to their corresponding carboxylic acids by the

enzyme aldehyde dehydrogenase.[2] This is a detoxification pathway, as carboxylic acids are

generally less reactive and can be further metabolized or excreted. Therefore, it is plausible

that 4-ethylhexanal is metabolized to 4-ethylhexanoic acid.

Short-chain aldehydes are known to be reactive electrophiles that can form covalent adducts

with biological nucleophiles like the primary amino groups in lysine residues of proteins.[3] This

reactivity is the basis for their potential toxicity.

Safety and Handling
Comprehensive safety data for 4-ethylhexanal is not readily available. However, information

for the closely related isomer, 2-ethylhexanal, provides guidance on its potential hazards.

Hazard Identification:

Flammability: Assumed to be a flammable liquid.

Skin and Eye Irritation: Likely to cause skin and eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

Handling Precautions:

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Keep away from heat, sparks, and open flames.

Avoid breathing vapors or mists.
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Avoid contact with skin and eyes.

First Aid Measures:

In case of skin contact: Immediately wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.

If inhaled: Move the person to fresh air and keep them comfortable for breathing.

If swallowed: Rinse mouth. Do NOT induce vomiting.

In all cases of exposure, seek medical attention if symptoms persist.

Conclusion
4-Ethylhexanal is a branched-chain aldehyde with limited publicly available data. This guide

has compiled its known identifiers and properties and has provided plausible experimental

protocols for its synthesis and analysis based on established chemical principles and

methodologies for related compounds. While specific biological data is lacking, general

toxicological principles for aldehydes suggest that it should be handled with appropriate care.

Further research is needed to fully characterize the physicochemical, biological, and

toxicological properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-Ethylhexanal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6588603#4-ethylhexanal-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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